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Compound of Interest

Compound Name: 2-Tridecylheptadecanal

Cat. No.: B15173055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction:

2-Tridecylheptadecanal is a long-chain branched aldehyde. This class of molecules is of

interest in various fields, including materials science and biomedicine, due to its unique

physical properties and potential biological activities. This document provides a technical

overview of the chemical properties and structure of 2-Tridecylheptadecanal, alongside

generalized experimental protocols and potential biological signaling pathways associated with

similar long-chain aldehydes.

Chemical Structure and Properties
The structure of 2-Tridecylheptadecanal features a thirty-carbon backbone with an aldehyde

functional group at the first carbon. A tridecyl group is substituted at the second carbon

position.

Molecular Formula: C30H60O

Molecular Weight: 436.8 g/mol

Structure:
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Caption: Chemical structure of 2-Tridecylheptadecanal.

Quantitative Physicochemical Data
Precise experimental data for 2-Tridecylheptadecanal is not readily available in public

literature. The following table presents estimated properties based on its structure and data

from similar long-chain aldehydes.

Property Estimated Value Notes

Melting Point 60-70 °C

Expected to be a waxy solid at

room temperature due to the

long alkyl chains.

Boiling Point > 400 °C

High boiling point is expected

due to the large molecular

mass and van der Waals

forces.

Solubility

Insoluble in water. Soluble in

nonpolar organic solvents

(e.g., hexane, chloroform).

The long hydrocarbon chains

make the molecule highly

nonpolar.

Density ~0.85 g/cm³
Typical for long-chain

hydrocarbons.

Experimental Protocols
Synthesis of 2-Tridecylheptadecanal
A plausible synthetic route for 2-Tridecylheptadecanal is the α-alkylation of a long-chain

aldehyde followed by reduction.

Heptadecanal Deprotonation with LDA
in THF at -78 °C Lithium Enolate Intermediate Alkylation with

1-Bromotridecane 2-Tridecylheptadecanal

Click to download full resolution via product page

Caption: A potential synthetic workflow for 2-Tridecylheptadecanal.
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Methodology:

Enolate Formation: Heptadecanal is dissolved in anhydrous tetrahydrofuran (THF) and

cooled to -78 °C under an inert atmosphere (e.g., argon). A solution of lithium

diisopropylamide (LDA) in THF is added dropwise to form the lithium enolate.

Alkylation: 1-Bromotridecane is added to the enolate solution at -78 °C. The reaction mixture

is allowed to slowly warm to room temperature and stirred overnight.

Workup and Purification: The reaction is quenched with a saturated aqueous solution of

ammonium chloride. The organic layer is separated, washed with brine, dried over

anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is

purified by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Characterization
The structure and purity of the synthesized 2-Tridecylheptadecanal would be confirmed using

standard analytical techniques.
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Technique Expected Observations

1H NMR

A triplet at ~9.7 ppm corresponding to the

aldehyde proton. A multiplet around 2.4 ppm for

the proton at the α-carbon. A complex series of

multiplets between 0.8 and 1.6 ppm for the

numerous methylene and methyl protons of the

alkyl chains.

13C NMR

A resonance around 205 ppm for the aldehyde

carbonyl carbon. A signal around 50 ppm for the

α-carbon. Multiple signals in the 10-40 ppm

range for the carbons of the alkyl chains.

FT-IR

A strong C=O stretching vibration around 1725

cm-1. C-H stretching vibrations around 2920

and 2850 cm-1. An aldehyde C-H stretching

doublet around 2720 and 2820 cm-1.

Mass Spectrometry

A molecular ion peak (M+) corresponding to the

molecular weight of the compound.

Fragmentation patterns consistent with the loss

of alkyl chains.

Potential Biological Activity and Signaling Pathways
While the specific biological functions of 2-Tridecylheptadecanal are not documented, long-

chain aldehydes are known to interact with various biological systems. They can be involved in

lipid metabolism and may act as signaling molecules. One potential area of interaction is with

peroxisome proliferator-activated receptors (PPARs), which are nuclear receptors that play key

roles in lipid and glucose homeostasis.
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Caption: Hypothetical signaling pathway involving a long-chain aldehyde.

Disclaimer: The information provided in this document is based on general chemical principles

and data from analogous compounds due to the lack of specific literature on 2-
Tridecylheptadecanal. The experimental protocols and potential biological activities are

illustrative and would require experimental validation.

To cite this document: BenchChem. [In-depth Technical Guide: Physicochemical Properties
and Structure of 2-Tridecylheptadecanal]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b15173055#2-tridecylheptadecanal-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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